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Compound of Interest

Compound Name: MRX343

Cat. No.: B15557262 Get Quote

MRX343 Technical Support Center
Welcome to the technical support center for MRX343. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to help researchers, scientists, and drug

development professionals minimize off-target effects during their experiments with MRX343, a

liposomal miR-34a mimic.

Frequently Asked Questions (FAQs)
Q1: What is MRX343 and how does it work?
MRX343 is an investigational therapy consisting of a mimic of the naturally occurring

microRNA-34a (miR-34a) encapsulated in a liposomal nanoparticle delivery system.[1][2] As a

tumor suppressor, miR-34a is lost or under-expressed in many cancers.[1] It functions by

downregulating the expression of over 30 oncogenes involved in multiple cancer-related

pathways.[1] The liposomal formulation is designed to protect the miR-34a mimic from

degradation and facilitate its delivery to target cells.[3][4]

Q2: What are "off-target" effects in the context of miRNA
mimics?
Off-target effects occur when a synthetic miRNA mimic, like MRX343, unintentionally

modulates genes other than its intended targets.[5] This happens because miRNA-mediated

regulation is often determined by a short "seed sequence" (typically nucleotides 2-8 from the 5'
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end of the miRNA).[6][7] If this seed sequence has partial complementarity to the 3'

untranslated region (UTR) of an unintended mRNA, it can lead to the repression of that mRNA,

causing a miRNA-like off-target effect.[8][9] This can complicate data interpretation and lead to

false positive results or cellular toxicity.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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